Cas no 2172167-60-9 (5-{(2,2-difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(2,2-difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 2172167-60-9
• MF: C₈H₈F₂O₃S
• MW: 222.209128379822
• CID: 6592894
• PubChem ID: 165508909
• Update Time: 2025-05-21

5-{(2,2-difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2,2-difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid
• 5-{[(2,2-difluoroethyl)sulfanyl]methyl}furan-2-carboxylic acid
• EN300-1277582
• 2172167-60-9

• Inchi： 1S/C8H8F2O3S/c9-7(10)4-14-3-5-1-2-6(13-5)8(11)12/h1-2,7H,3-4H2,(H,11,12)
• InChI Key： UQYRYFSHTMTCHE-UHFFFAOYSA-N
• SMILES： S(CC(F)F)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 222.01622161g/mol
• Monoisotopic Mass: 222.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-{(2,2-difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid

5-{(2,2-Difluoroethyl)sulfanylmethyl}furan-2-carboxylic Acid: A Comprehensive Overview

5-{(2,2-Difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid, with the CAS number 2172167-60-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a carboxylic acid group and a sulfanyl-methyl substituent. The presence of the 2,2-difluoroethyl group adds complexity to its chemical profile, making it a subject of extensive research in recent years.

The synthesis of 5-{(2,2-Difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost. The compound's stability under various conditions has been thoroughly investigated, revealing its potential for use in high-temperature applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets has been explored in recent studies, particularly in the context of anti-inflammatory and antioxidant activities. Researchers have also examined its potential as a precursor for more complex molecules, leveraging its structural versatility.

The chemical properties of 5-{(2,2-Difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid are influenced by the electron-withdrawing effects of the fluorine atoms in the 2,2-difluoroethyl group. This feature enhances the compound's reactivity in certain reactions, making it a valuable building block in organic synthesis. Recent studies have also highlighted its role in click chemistry reactions, where it serves as an efficient coupling agent.

From an environmental perspective, the biodegradability and toxicity of this compound have been assessed in line with current regulatory standards. Findings indicate that it exhibits low toxicity and moderate biodegradability under aerobic conditions. These attributes are crucial for its consideration in green chemistry initiatives and sustainable chemical processes.

In conclusion, 5-{(2,2-Difluoroethyl)sulfanylmethyl}furan-2-carboxylic acid stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.